Cas no 1342100-76-8 (Oxane-3-carboximidamide)

Oxane-3-carboximidamide is a heterocyclic compound featuring an oxane (tetrahydropyran) ring substituted with a carboximidamide functional group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The carboximidamide moiety offers versatile reactivity, enabling transformations such as condensation, cyclization, and nucleophilic addition reactions. Its oxane backbone provides stability and influences stereoelectronic properties, which can be leveraged in drug design to modulate bioavailability and target interactions. The compound is typically handled under controlled conditions due to its potential sensitivity. Its applications include serving as a precursor for bioactive molecules, highlighting its utility in medicinal chemistry and material science research.

Oxane-3-carboximidamide structure

Product Name:Oxane-3-carboximidamide

CAS No:1342100-76-8

MF:C₆H₁₂N₂O

MW:128.172281265259

CID:5178778

PubChem ID:63736680

Update Time:2025-06-08

Oxane-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

- oxane-3-carboximidamide
- Oxane-3-carboximidamide
- Inchi： 1S/C6H12N2O/c7-6(8)5-2-1-3-9-4-5/h5H,1-4H2,(H3,7,8)
- InChI Key： CFSANSICGLKPJG-UHFFFAOYSA-N
- SMILES： O1CCCC(C(=N)N)C1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 114
XLogP3: -0.5
Topological Polar Surface Area: 59.1

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-121837-0.05g	oxane-3-carboximidamide	1342100-76-8	0.05g	$732.0	2023-06-08
Enamine	EN300-121837-0.1g	oxane-3-carboximidamide	1342100-76-8	0.1g	$767.0	2023-06-08
Enamine	EN300-121837-0.25g	oxane-3-carboximidamide	1342100-76-8	0.25g	$801.0	2023-06-08
Enamine	EN300-121837-0.5g	oxane-3-carboximidamide	1342100-76-8	0.5g	$836.0	2023-06-08
Enamine	EN300-121837-1.0g	oxane-3-carboximidamide	1342100-76-8	1g	$871.0	2023-06-08
Enamine	EN300-121837-2.5g	oxane-3-carboximidamide	1342100-76-8	2.5g	$1707.0	2023-06-08
Enamine	EN300-121837-5.0g	oxane-3-carboximidamide	1342100-76-8	5g	$2525.0	2023-06-08
Enamine	EN300-121837-10.0g	oxane-3-carboximidamide	1342100-76-8	10g	$3746.0	2023-06-08
Enamine	EN300-121837-50mg	oxane-3-carboximidamide	1342100-76-8	50mg	$732.0	2023-10-02
Enamine	EN300-121837-100mg	oxane-3-carboximidamide	1342100-76-8	100mg	$767.0	2023-10-02